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mTBD Guanidine Superbase Profile

The term "guanidine superbase" refers to strong organic bases where the guanidine core is incorporated into

a bicyclic structure, significantly enhancing its basicity. The proton sponge behavior and high basicity stem

from the resonance-stabilized guanidinium cation formed upon protonation, which distributes the positive

charge across multiple nitrogen atoms [1].

1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) and its methylated derivative, 7-methyl-1,5,7-

triazabicyclo[4.4.0]dec-5-ene (mTBD), are prominent examples of bicyclic guanidine superbases [2]. The

methylation in mTBD further fine-tunes its properties.

The following table summarizes the core identity and basicity of mTBD in comparison to related

compounds.

Compound Name Abbreviation
Core
Structure

Reported Basicity
(pKa of conjugate
acid)

Solvent

7-Methyl-1,5,7-

triazabicyclo[4.4.0]dec-5-ene

mTBD Bicyclic

Guanidine

Information not

specified in results

Information not

specified in
results
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Compound Name Abbreviation
Core
Structure

Reported Basicity
(pKa of conjugate
acid)

Solvent

1,5,7-
Triazabicyclo[4.4.0]dec-5-

ene

TBD Bicyclic
Guanidine

~100x more basic
than TMG [2]

Not specified

1,1,3,3-

Tetramethylguanidine

TMG Acyclic

Guanidine

Baseline for

comparison [2]

Not specified

Key Properties and Experimental Insights

Hydrolytic Stability in Aqueous Conditions A key consideration for applying mTBD is its stability in the

presence of water. Recent research has quantitatively investigated this property [3] [2].

Experimental Protocol: The hydrolytic stability of mTBD and other bicyclic guanidines was assessed
by dissolving them in water and incubating at 90°C. The reaction was monitored using ¹H NMR
spectroscopy over 48 hours to determine the half-life (time for 50% hydrolysis) and the percentage
of hydrolyzed products [2].

Findings: mTBD is sensitive to hydrolysis, especially under conditions that generate hydroxide ions
(OH⁻). Its stability is highly dependent on water concentration [2]. The data below illustrates this

relationship.

Water Equivalents Half-life of mTBD at 90°C Hydrolyzed % after 48h

1 equivalent 87 hours 33.3%

5 equivalents 2.3 hours 98.0%

10 equivalents 0.9 hours 98.9%

Hydrolysis Mechanism: The degradation follows a nucleophilic attack of water on the central carbon atom

of the guanidine group, leading to cleavage of a C–N bond and ring opening. For mTBD, the primary

product is the ring-opened compound h1 as shown below [2].
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Applications and Catalytic Use Guanidine superbases like mTBD are valuable in organic synthesis and

materials science due to their strong basicity and solubility in organic solvents [2] [1].

CO₂ Utilization: mTBD can act as a catalyst for the solvent-free conversion of carbon dioxide (CO₂)
and 2-aminobenzonitrile into quinazoline-2,4(1H,3H)-diones, which are important chemical scaffolds

[4].
Cellulose Dissolution: Salts of mTBD, such as [mTBDH][OAc] (mTBD protonated with acetic acid),

are effective ionic liquids for dissolving cellulose, enabling its processing into textile fibers through the
IONCELL process [2].

Considerations for Research Applications

When deciding whether to use mTBD in your research, consider these practical aspects:

Stability vs. Basicity: While mTBD offers high basicity, its susceptibility to hydrolysis in aqueous

environments is a significant limitation [2]. For reactions involving water, you may need to strictly
control conditions or consider alternative bases.

Emerging Alternatives: Research is actively developing new bicyclic guanidine structures with
improved hydrolytic stability. Bases like mTBO and mTBN have shown considerably longer half-lives

in water while retaining strong basicity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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